Prohexadione Prohexadione Prohexadione is a 4-oxo monocarboxylic acid that is cyclohexanecarboxylic acid which is substituted by oxo groups at positions 3 and 5, and by a propanoyl group at position 4. A plant growth regulator, it is used (commonly as the corresponding calcium salt, known as prohexadione-calcium) as an anti-lodging agent in small-grain cereals. It has a role as an agrochemical, a plant growth regulator and a gibberellin biosynthesis inhibitor. It is a 4-oxo monocarboxylic acid and a beta-triketone. It is a conjugate acid of a prohexadione(2-).
Brand Name: Vulcanchem
CAS No.: 127277-53-6
VCID: VC21239259
InChI: InChI=1S/C10H12O5/c1-2-6(11)9-7(12)3-5(10(14)15)4-8(9)13/h5,9H,2-4H2,1H3,(H,14,15)
SMILES: Array
Molecular Formula: C10H12O5
Molecular Weight: 212.20 g/mol

Prohexadione

CAS No.: 127277-53-6

Cat. No.: VC21239259

Molecular Formula: C10H12O5

Molecular Weight: 212.20 g/mol

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Prohexadione - 127277-53-6

Specification

Description Prohexadione is a 4-oxo monocarboxylic acid that is cyclohexanecarboxylic acid which is substituted by oxo groups at positions 3 and 5, and by a propanoyl group at position 4. A plant growth regulator, it is used (commonly as the corresponding calcium salt, known as prohexadione-calcium) as an anti-lodging agent in small-grain cereals. It has a role as an agrochemical, a plant growth regulator and a gibberellin biosynthesis inhibitor. It is a 4-oxo monocarboxylic acid and a beta-triketone. It is a conjugate acid of a prohexadione(2-).
CAS No. 127277-53-6
Molecular Formula C10H12O5
Molecular Weight 212.20 g/mol
IUPAC Name 3,5-dioxo-4-propanoylcyclohexane-1-carboxylic acid
Standard InChI InChI=1S/C10H12O5/c1-2-6(11)9-7(12)3-5(10(14)15)4-8(9)13/h5,9H,2-4H2,1H3,(H,14,15)
Standard InChI Key BUCOQPHDYUOJSI-UHFFFAOYSA-N
Canonical SMILES CCC(=C1C(=O)CC(CC1=O)C(=O)[O-])[O-].[Ca+2]
Colorform Fine white powder
Pale yellow brown colored fine powde
Melting Point 360 °C
Yellow powder with sweet smell. Melting point >360 °C. Hardly soluble in organic solvents. /Technical/

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